
An In-depth Technical Guide to 1-
Chloroanthraquinone: Synthesis, Properties,

and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Chloroanthraquinone

Cat. No.: B052148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-Chloroanthraquinone, a pivotal

chemical intermediate in the synthesis of dyes, pigments, and potentially therapeutic

compounds. This document details its chemical structure, physicochemical properties,

established synthesis protocols, and significant applications, with a focus on its role in complex

organic synthesis. Included are detailed experimental procedures and a visual representation

of a key synthetic pathway, designed to be a valuable resource for professionals in chemical

research and development.

Introduction
1-Chloroanthraquinone is a chlorinated derivative of anthraquinone, a polycyclic aromatic

hydrocarbon. Its chemical structure, featuring a reactive chlorine atom on the anthraquinone

core, makes it a versatile building block in organic synthesis. The anthraquinone scaffold itself

is of significant interest in medicinal chemistry, with many of its derivatives exhibiting a range of

biological activities, including anticancer properties. This guide will delve into the essential

technical aspects of 1-Chloroanthraquinone, providing researchers and drug development

professionals with the foundational knowledge required for its effective utilization.
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Chemical Structure and Identification
1-Chloroanthraquinone is systematically named 1-chloroanthracene-9,10-dione. The

structure consists of an anthracene core with two ketone groups at positions 9 and 10, and a

single chlorine atom substituted at the C1 position.

CAS Number: 82-44-0[1]

Molecular Formula: C₁₄H₇ClO₂[2]

Molecular Weight: 242.66 g/mol [2]

Chemical Structure:
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Synthesis of Vat Brown 1

Anthraquinone

Sulfonation
(H₂SO₄, HgSO₄)

1-Anthraquinonesulfonic acid

Chlorination

1-Chloroanthraquinone

Condensation
(Copper catalyst)

Phthalic anhydride + p-Chlorophenol

Reaction in H₂SO₄

Quinizarin

Amination

1,4-Diaminoanthraquinone

Trianthrimide

Carbazolation
(Pyridine, AlCl₃)

Vat Brown 1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Chloroanthraquinone | C14H7ClO2 | CID 6709 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. GSRS [precision.fda.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 1-Chloroanthraquinone:
Synthesis, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052148#1-chloroanthraquinone-cas-number-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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